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Compound Name: Isosalipurposide
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosalipurposide, a chalcone glycoside, has garnered significant interest in the scientific
community for its notable cytoprotective and antioxidant properties. This technical guide
provides a comprehensive overview of the fundamental chemical properties of
Isosalipurposide, its primary mechanism of action, and the experimental methodologies
employed in its study.

Chemical Properties

Isosalipurposide, also known as Phlorizin chalcone, is a natural product that has been
isolated from various plant species, including Corylopsis coreana.[1] Its chemical structure
consists of a chalcone backbone with a glucose moiety attached. The key chemical identifiers
and properties are summarized in the table below.
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Property Value Source
CAS Number 4547-85-7 [2]
Molecular Formula C21H22010 [2]
Molecular Weight 434.40 g/mol [2]
Melting Point 172-173 °C
Appearance White crystalline solid
N Soluble in water and organic

Solubility

solvents.

Isosalipurpuroside, Phlorizin
Synonyms chalcone, Chalcononaringenin [2]

2'-O-glucoside

Spectral Data

The structural elucidation of Isosalipurposide is confirmed through various spectroscopic

techniques. While detailed spectra with peak assignments are often found in specific research

publications, the characteristic spectral data are summarized below.
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Spectroscopy Key Features

Signals corresponding to aromatic protons of

the two phenyl rings, olefinic protons of the a,[3-
14 NMR phenyliring p B

unsaturated ketone system, and protons of the

glucose moiety.

Resonances for the carbonyl carbon, aromatic

carbons, olefinic carbons, and carbons of the
13C NMR _ _ _

glucosyl unit. A representative spectrum is

available on PubChem.[2]

Characteristic absorption bands for hydroxyl (-
FTIR OH) groups, a carbonyl (C=0) group of the
chalcone, aromatic C=C stretching, and C-O

stretching of the glycosidic bond.

Absorption maxima characteristic of the
chalcone chromophore, typically showing two
UV-Vis main absorption bands. Chalcones generally
exhibit a major absorption band around 340-390
nm (Band I) and a minor band around 220-270

nm (Band II).

Biological Activity: Cytoprotection via Nrf2
Activation

The primary biological activity of Isosalipurposide investigated to date is its cytoprotective
effect against oxidative stress. This effect is mediated through the activation of the Nuclear
factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3]

Signaling Pathway

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-
associated protein 1 (Keapl), which facilitates its degradation. Upon exposure to inducers like
Isosalipurposide, this inhibition is released, allowing Nrf2 to translocate to the nucleus. In the
nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of
various target genes, leading to the transcription of a suite of antioxidant and cytoprotective
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proteins, such as Heme Oxygenase-1 (HO-1) and Glutamate-Cysteine Ligase (GCL).[3] The
activation of this pathway by Isosalipurposide has been shown to involve the upstream
kinases, Extracellular signal-regulated kinase (ERK) and AMP-activated protein kinase
(AMPK).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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